Cas no 63623-64-3 (Butanedioic acid, hydroxy-, bis(2-octyldodecyl) ester)

• Product Name: Butanedioic acid, hydroxy-, bis(2-octyldodecyl) ester
• CAS No: 63623-64-3
• MF: C₄₄H₈₆O₅
• MW: 695.150655269623
• CID: 426088
• PubChem ID: 71381020
• Update Time: 2025-04-19

Butanedioic acid, hydroxy-, bis(2-octyldodecyl) ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, hydroxy-, bis(2-octyldodecyl) ester
• bis(2-octyldodecyl) 2-hydroxybutanedioate
• Q27275781
• CU2P94S7NW
• Dioctyldodecyl malate
• DIOCTYLDODECYL MALATE [INCI]
• SCHEMBL2036656
• 63623-64-3
• Butanedioic acid, 2-hydroxy-, 1,4-bis(2-octyldodecyl) ester
• UNII-CU2P94S7NW
• Di-2-octyldodecyl malate
• Salacos 20M

• Inchi： 1S/C44H86O5/c1-5-9-13-17-21-23-27-31-34-40(33-29-25-19-15-11-7-3)38-48-43(46)37-42(45)44(47)49-39-41(35-30-26-20-16-12-8-4)36-32-28-24-22-18-14-10-6-2/h40-42,45H,5-39H2,1-4H3
• InChI Key： OOCBIZIRIHNNGC-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCC(CCCCCCCC)CCCCCCCCCC)O)=O)CC(CCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 694.64788
• Monoisotopic Mass: 694.64752584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 49
• Rotatable Bond Count: 41
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.6
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83